Cas no 139716-51-1 (Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-)

• Product Name: Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-
• CAS No: 139716-51-1
• MF: C₂₂H₂₅NO₂S
• MW: 367.504404783249
• CID: 1289984
• Update Time: 2024-08-04

Benzoic acid, 4-(6-octyl-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-

• Inchi： 1S/C22H25NO2S/c1-2-3-4-5-6-7-8-16-9-14-19-20(15-16)26-21(23-19)17-10-12-18(13-11-17)22(24)25/h9-15H,2-8H2,1H3,(H,24,25)
• InChI Key： DITDXLYRKNVLSS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=NC3=CC=C(CCCCCCCC)C=C3S2)C=C1

Computed Properties

• Exact Mass: 367.16075

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 536.9±52.0 °C(Predicted)
• PSA: 50.19
• pka: 3.94±0.10(Predicted)